3-Amino-3-methyl-2-butanol

• IUPAC Name: 3-amino-3-methylbutan-2-ol
• InChI: InChI=1S/C5H13NO/c1-4(7)5(2,3)6/h4,7H,6H2,1-3H3
• InChI Key: RICKMFQXMYMBNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)N)O
• Molecular Formula: C5H13NO
• Molecular Weight: 103.16 g/mol

Description

3-Amino-3-methyl-2-butanol is an organic chemical compound. It is used as a solvent and an intermediate in the manufacture of other chemicals. It has a molecular weight of 103.16.

Synthesis Analysis

The synthesis of ® -3-aminobutanol, which is similar to 3-Amino-3-methyl-2-butanol, has been reported in patents. The synthesis involves using ® -3-aminobutyric acid as raw material and obtaining the product through four basic steps of esterification, amino protection, reduction, and deprotection. Another method involves a three/four-step synthetic protocol using 4-Hydroxy 2-butanone as the starting material.

Molecular Structure Analysis

The InChI code for 3-Amino-3-methyl-2-butanol is 1S/C5H13NO/c1-4(7)5(2,3)6/h4,7H,6H2,1-3H3. This code provides a standard way to encode the molecular structure using text.

Physical And Chemical Properties Analysis

3-Amino-3-methyl-2-butanol is a liquid at room temperature. It has a storage temperature of 4°C and -20°C. .

Scientific Research Applications

Solvent or Carrier for Active Ingredients

Mixtures of 3-methyl-2-butanol with 1-propanol to 1-hexanol offer a variety of applications due to their unique properties. In the pharmaceutical and cosmetic industries, they are used as solvents or carriers for active ingredients, providing controlled delivery due to their varied solubility and evaporation profiles.

Synthesis of Crown Ethers

3-Amino-3-methyl-2-butanol was used as a homochiral guest compound during the synthesis of crown ethers containing two chiral subunits. Crown ethers are cyclic chemical compounds that consist of a ring containing several ether groups. They are valuable in the field of chemistry due to their ability to form complexes with various cations.

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H315, H318, H335, and H412. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Mode of Action

The exact mode of action of 3-Amino-3-methyl-2-butanol is not well-understood. As an alcohol derivative, it may interact with its targets through hydrogen bonding or other intermolecular forces. The presence of the amino group could also influence its interactions with biological targets .

Biochemical Pathways

For example, they can be involved in the production of aldehydes, which are important flavor compounds in many food products .

Pharmacokinetics

It has a relatively low molecular weight (103.16 Da), which suggests it could be readily absorbed and distributed in the body . Its polar surface area and the presence of hydrogen bond donors and acceptors could influence its solubility and permeability .